Cas no 321432-97-7 (1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL)

1,1-Bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol is a synthetic organic compound featuring a tertiary alcohol core flanked by two 4-chlorophenyl groups and a 4-methylpiperazine substituent. This structure confers notable chemical stability and potential bioactivity, making it a candidate for pharmaceutical and agrochemical research. The presence of chlorinated aromatic rings enhances lipophilicity, while the methylpiperazine moiety may improve solubility and interaction with biological targets. Its well-defined molecular architecture allows for precise modifications, facilitating structure-activity relationship studies. The compound is typically utilized in specialized synthetic applications, particularly where controlled steric and electronic properties are required. Proper handling is advised due to its reactive functional groups.

1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL structure

321432-97-7 structure

Product Name:1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL

CAS No:321432-97-7

MF:C₁₉H₂₂Cl₂N₂O

MW:365.296782970428

CID:5270237

Update Time:2025-06-14

1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

- 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL
- 1,1-bis(4-chlorophenyl)-2-(4-methylpiperazin-1-yl)ethan-1-ol
- 1-Piperazineethanol, α,α-bis(4-chlorophenyl)-4-methyl-
- Inchi： 1S/C19H22Cl2N2O/c1-22-10-12-23(13-11-22)14-19(24,15-2-6-17(20)7-3-15)16-4-8-18(21)9-5-16/h2-9,24H,10-14H2,1H3
- InChI Key： AYBYPRNGUZVMQV-UHFFFAOYSA-N
- SMILES： C(O)(CN1CCN(C)CC1)(C1=CC=C(Cl)C=C1)C1C=CC(Cl)=CC=1

1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Key Organics Ltd	1J-356S-1MG	1,1-bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol	321432-97-7	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	1J-356S-5MG	1,1-bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol	321432-97-7	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	1J-356S-10MG	1,1-bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol	321432-97-7	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	1J-356S-50MG	1,1-bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol	321432-97-7	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	1J-356S-100MG	1,1-bis(4-chlorophenyl)-2-(4-methylpiperazino)-1-ethanol	321432-97-7	>90%	100mg	£146.00	2025-02-09

1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL Related Literature

1. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
2. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
3. Evolutionary de novo design of phenothiazine derivatives for dye-sensitized solar cells†

Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL

Recent Advances in the Study of 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL (CAS: 321432-97-7)

The compound 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL (CAS: 321432-97-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential use in treating various diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in drug development and biomedical research.

Recent investigations into the pharmacological profile of 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL have revealed its potential as an antagonist or modulator of specific neurotransmitter receptors. Studies conducted in vitro and in vivo have demonstrated its ability to interact with dopamine and serotonin receptors, suggesting possible applications in the treatment of neurological and psychiatric disorders. The compound's unique chemical structure, characterized by the presence of chlorophenyl and methylpiperazino groups, contributes to its selective binding affinity and functional activity.

In addition to its neurological applications, recent research has explored the compound's potential in oncology. Preliminary findings indicate that 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with breast and prostate cancers. Mechanistic studies suggest that these effects may be mediated through the induction of apoptosis and inhibition of cell proliferation pathways. Further research is needed to fully understand the underlying mechanisms and to evaluate the compound's efficacy and safety in preclinical models.

The synthesis and optimization of 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL have also been a focus of recent studies. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, as well as to explore structural analogs with enhanced pharmacological properties. These efforts are critical for advancing the compound's development as a potential therapeutic agent and for identifying derivatives with improved efficacy and reduced toxicity.

Despite the promising findings, several challenges remain in the development of 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and to translate the compound's potential into clinical applications.

In conclusion, 1,1-BIS(4-CHLOROPHENYL)-2-(4-METHYLPIPERAZINO)-1-ETHANOL (CAS: 321432-97-7) represents a promising candidate for further investigation in the fields of neurology and oncology. Its unique pharmacological profile and potential therapeutic applications underscore the importance of continued research and development. Future studies should focus on elucidating its mechanisms of action, optimizing its chemical properties, and evaluating its safety and efficacy in relevant disease models.